Cas no 888427-92-7 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 888427-92-7
• MF: C₁₅H₁₅FN₄O₂S₂
• MW: 366.433603525162
• CID: 6177665
• PubChem ID: 16815774
• Update Time: 2025-10-29

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• AB00676679-01
• AKOS024616251
• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• F1877-1217
• 888427-92-7
• N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C15H15FN4O2S2/c1-2-23-15-19-18-14(24-15)17-13(22)9-7-12(21)20(8-9)11-5-3-10(16)4-6-11/h3-6,9H,2,7-8H2,1H3,(H,17,18,22)
• InChI Key： PBTLCTUVOCSISW-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1CC(N(C2C=CC(=CC=2)F)C1)=O)=O)SCC

Computed Properties

• Exact Mass: 366.06204624g/mol
• Monoisotopic Mass: 366.06204624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 888427-92-7)

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 888427-92-7) is a specialized organic compound with a unique molecular structure that combines a 1,3,4-thiadiazole core, a fluorophenyl group, and a pyrrolidine-3-carboxamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers often explore its structure-activity relationship (SAR) to optimize its biological efficacy, particularly in targeting enzymes or receptors involved in metabolic pathways.

The ethylsulfanyl and thiadiazole functional groups in this compound contribute to its distinct chemical properties, such as enhanced solubility and stability under physiological conditions. These features make it a promising candidate for medicinal chemistry projects, where modifications to its scaffold could yield derivatives with improved pharmacokinetic profiles. Recent studies have focused on its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapy.

In the context of green chemistry and sustainable synthesis, CAS No. 888427-92-7 has been evaluated for its compatibility with eco-friendly reaction conditions. Scientists are investigating catalytic methods to reduce waste and energy consumption during its production, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with the increasing demand for sustainable pharmaceuticals and biodegradable materials in the industry.

From a commercial perspective, suppliers and distributors of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). The compound is typically available in milligram to kilogram quantities, catering to both academic and industrial research needs. Its storage conditions (e.g., -20°C, desiccated) and handling precautions are critical considerations for end-users to maintain its stability over time.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and verify its structural integrity. These methods are essential for quality control, especially when the material is intended for high-throughput screening or in vivo studies. Researchers frequently search for spectral data and synthetic protocols related to this compound, underscoring the need for accessible and well-documented technical resources.

Emerging applications of CAS No. 888427-92-7 include its exploration in cancer research and neurodegenerative disease models, where its molecular framework may interact with key biological targets. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has accelerated the identification of its potential therapeutic roles. This interdisciplinary approach reflects the broader shift toward data-driven drug design in modern pharmacology.

In summary, N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide represents a versatile chemical entity with multifaceted research applications. Its continued study holds promise for advancing both small-molecule therapeutics and material innovation, making it a compound of enduring scientific and industrial relevance.